Cas no 1219948-70-5 (3-(2-Ethoxyethoxy)azetidine)

• Product Name: 3-(2-Ethoxyethoxy)azetidine
• CAS No: 1219948-70-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5216182
• PubChem ID: 53409215
• Update Time: 2026-03-06

3-(2-Ethoxyethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ETHOXYETHOXY)AZETIDINE
• SB50932
• Azetidine, 3-(2-ethoxyethoxy)-
• 3-(2-Ethoxyethoxy)azetidine

• Inchi： 1S/C7H15NO2/c1-2-9-3-4-10-7-5-8-6-7/h7-8H,2-6H2,1H3
• InChI Key： WVYQXTJUSKZXFO-UHFFFAOYSA-N
• SMILES： O(CCOCC)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 83.7
• XLogP3: -0.3
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-(2-Ethoxyethoxy)azetidine

Comprehensive Guide to 3-(2-Ethoxyethoxy)azetidine (CAS No. 1219948-70-5): Properties, Applications, and Market Insights

3-(2-Ethoxyethoxy)azetidine (CAS No. 1219948-70-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic amine, featuring an azetidine ring substituted with a 2-ethoxyethoxy group, offers unique chemical properties that make it valuable for various high-tech applications. In this in-depth guide, we explore its molecular characteristics, synthesis methods, industrial uses, and emerging trends in research.

The molecular structure of 3-(2-Ethoxyethoxy)azetidine combines the rigidity of a four-membered azetidine ring with the flexibility of an ether-containing side chain. This distinctive architecture contributes to its balanced lipophilicity and hydrogen bonding capacity, properties that are increasingly sought after in modern drug design. Recent studies highlight its potential as a pharmacophore building block for novel therapeutics targeting neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, 1219948-70-5 demonstrates remarkable versatility. Its azetidine nitrogen serves as an excellent nucleophile for various coupling reactions, while the ethoxyethoxy side chain can participate in ether cleavage or functional group interconversion. These features have made it particularly valuable in medicinal chemistry for creating molecular diversity libraries, answering the growing demand for novel scaffolds in drug discovery programs.

The applications of 3-(2-Ethoxyethoxy)azetidine extend beyond pharmaceuticals. In material science, researchers are investigating its use as a monomer precursor for specialty polymers with tunable solubility and thermal properties. The compound's ability to form hydrogen-bonded networks makes it interesting for developing advanced materials with self-healing capabilities or stimuli-responsive behavior.

Current market analysis shows increasing interest in azetidine derivatives like 1219948-70-5, driven by the pharmaceutical industry's need for novel heterocycles. The global market for such fine chemicals is projected to grow steadily, with particular demand from research institutions and contract development organizations focusing on next-generation therapeutics.

From a safety and handling perspective, while 3-(2-Ethoxyethoxy)azetidine requires standard laboratory precautions, its stability profile makes it suitable for various research applications. Proper storage conditions typically involve protection from moisture and oxidation, with many suppliers offering the compound in stabilized formulations for extended shelf life.

Recent breakthroughs in green chemistry have led to more sustainable production methods for azetidine-containing compounds. Researchers are developing catalytic processes that reduce waste and improve atom economy in the synthesis of 1219948-70-5, addressing the chemical industry's push toward environmentally friendly manufacturing.

The analytical characterization of 3-(2-Ethoxyethoxy)azetidine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications, where even minor impurities can significantly impact biological activity.

Looking toward future applications, computational chemistry studies suggest that derivatives of 1219948-70-5 may have potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These cutting-edge therapeutic approaches represent some of the most exciting directions in modern drug discovery, positioning 3-(2-Ethoxyethoxy)azetidine as a compound of continuing scientific interest.

For researchers sourcing this material, it's important to verify suppliers' certificates of analysis and GMP compliance when required. The compound is available in various quantities, from milligram-scale for initial screening to kilogram quantities for process development, with pricing structures that reflect its purity grade and intended application.

In conclusion, 3-(2-Ethoxyethoxy)azetidine (CAS No. 1219948-70-5) represents an important building block in contemporary chemical research. Its unique structural features and versatile reactivity profile continue to inspire innovation across multiple scientific disciplines, from drug discovery to advanced material design. As synthetic methodologies advance and new applications emerge, this compound is poised to maintain its relevance in the evolving landscape of specialty chemicals.